Cas no 1242175-40-1 ((S,S,S)-Aprepitant)

• Product Name: (S,S,S)-Aprepitant
• CAS No: 1242175-40-1
• MF: C₂₃H₂₁F₇N₄O₃
• MW: 534.426669836044
• CID: 4556734
• Update Time: 2025-05-20

(S,S,S)-Aprepitant Chemical and Physical Properties

Names and Identifiers

• 3-(((2S,3S)-2-((S)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1H-1,2,4-triazol-5(4H)-one
• 5-(((2S,3S)-2-((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1H-1,2,4-triazol-3(2H)-one
• (S,S,S)-Aprepitant

• Inchi： 1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19-,20-/m0/s1
• InChI Key： ATALOFNDEOCMKK-OUWQEXSBSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1[C@H](O[C@@H](C)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)OCCN1CC1=NNC(N1)=O

Computed Properties

• Exact Mass: 534.150188g/mol
• Monoisotopic Mass: 534.150188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.2
• Molecular Weight: 534.4g/mol

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

(S,S,S)-Aprepitant Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on (S,S,S)-Aprepitant

Compound Introduction: CAS No 1242175-40-1 and (S,S,S)-Aprepitant

Compound with the chemical identifier CAS No 1242175-40-1 is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry. This compound, known chemically as (S,S,S)-Aprepitant, is a derivative of aprepitant and has been extensively studied for its pharmacological properties. Aprepitant, a well-known antiemetic agent, is primarily used to prevent nausea and vomiting induced by chemotherapy, radiation therapy, and surgery. The enantiomer (S,S,S)-Aprepitant has been of particular interest due to its enhanced efficacy and reduced side effects compared to its racemic form.

The molecular structure of (S,S,S)-Aprepitant is characterized by its stereochemistry, which plays a crucial role in its biological activity. The (S,S,S) configuration ensures optimal binding to the neurokinin-1 receptor (NK1 receptor), which is a key target for antiemetic therapy. This receptor is predominantly expressed in the central nervous system and gastrointestinal tract, making it essential for mediating the emetic response. By selectively blocking the action of substance P, a neuropeptide that binds to the NK1 receptor, (S,S,S)-Aprepitant effectively reduces nausea and vomiting.

Recent advancements in pharmaceutical research have highlighted the importance of enantiopure compounds in drug development. Unlike racemic mixtures, which contain both enantiomers of a molecule in equal proportions, enantiopure compounds such as (S,S,S)-Aprepitant offer more predictable pharmacokinetic and pharmacodynamic profiles. This has led to increased interest in the development of single-enantiomer drugs, as they often exhibit greater efficacy with fewer side effects. The synthesis of (S,S,S)-Aprepitant involves complex chiral synthesis techniques that ensure high enantiomeric purity, making it a valuable asset in modern medicine.

One of the most compelling aspects of (S,S,S)-Aprepitant is its mechanism of action. Unlike traditional antiemetics that primarily target peripheral pathways, (S,S,S)-Aprepitant acts centrally by modulating the release of substance P from cranial nerve ganglia. This central mechanism not only provides broader efficacy but also reduces the likelihood of tolerance development and side effects associated with peripheral antagonists. Clinical trials have demonstrated that patients treated with (S,S,S)-Aprepitant experience significantly lower rates of nausea and vomiting compared to those receiving standard antiemetic regimens.

The pharmacokinetic profile of (S,S,S)-Aprepitant is another area where it stands out. The compound exhibits rapid absorption after oral administration, with peak plasma concentrations typically observed within 1 to 3 hours. Its bioavailability is high, allowing for effective dosing even when administered with food. Additionally, (S,S,S)-Aprepitant has a relatively short half-life, which necessitates multiple daily dosing but also minimizes the risk of accumulation and associated side effects. These characteristics make it an ideal candidate for acute treatment scenarios where rapid onset and sustained efficacy are required.

From a therapeutic perspective, (S,S,S)-Aprepitant has been widely adopted in clinical practice due to its proven safety and efficacy. It is often used in combination with other antiemetics such as 5-HT3 receptor antagonists and dexamethasone to provide synergistic effects during highly emetogenic chemotherapy regimens. The combination therapy not only enhances antiemetic outcomes but also reduces the overall burden on patients undergoing treatment for conditions such as leukemia, lymphoma, and other malignancies.

Recent research has also explored the potential applications of (S,S.S)-Aprepitant beyond its traditional use in oncology settings. Studies have suggested that it may be effective in managing nausea and vomiting associated with other conditions such as pregnancy-induced morning sickness and postoperative nausea. While further clinical trials are needed to confirm these findings, they open up new avenues for therapeutic intervention using this promising compound.

The synthesis and industrial production of (S.S.S)-Aprepitant represent another significant advancement in pharmaceutical chemistry. The development of efficient synthetic routes has enabled large-scale production at affordable costs, making this drug more accessible to patients worldwide. Advances in chiral resolution techniques have also improved the yield and purity of enantiopure compounds like (S.S.S)-Aprepitant, ensuring consistent quality across batches.

In conclusion,CAS No 1242175-40-1, identified as (S.S.S)-Aprepitant, is a highly effective antiemetic agent with a well-defined mechanism of action and favorable pharmacokinetic properties. Its enantiopure nature ensures greater efficacy with fewer side effects compared to traditional racemic formulations. As research continues to uncover new therapeutic applications for this compound,(S.S.S)-Aprepitant will likely remain at the forefront of antiemetic therapy for years to come.